Cas no 22905-10-8 (1-ethyl-4-ethylsulfanylbenzene)

• Product Name: 1-ethyl-4-ethylsulfanylbenzene
• CAS No: 22905-10-8
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD11617717
• CID: 5155182
• Update Time: 2026-03-03

1-ethyl-4-ethylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-ethylsulfanylbenzene

• MDL： MFCD11617717
• Inchi： 1S/C10H14S/c1-3-9-5-7-10(8-6-9)11-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： IKRKPQKLWKQUGP-UHFFFAOYSA-N
• SMILES： C1(CC)=CC=C(SCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-ethyl-4-ethylsulfanylbenzene

1-Ethyl-4-Ethylsulfanylbenzene: A Comprehensive Overview

1-Ethyl-4-Ethylsulfanylbenzene (CAS No. 22905-10-8) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also referred to as 4-Ethylthiophenyl ethane, is a derivative of benzene with an ethyl group and an ethylsulfanyl group attached at the 1 and 4 positions, respectively. Its structure, comprising a benzene ring with substituents, makes it a valuable compound in both academic research and industrial applications.

The synthesis of 1-Ethyl-4-Ethylsulfanylbenzene involves several methods, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent studies have explored the optimization of these synthesis pathways to enhance yield and purity. For instance, researchers have investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements highlight the ongoing efforts to improve the efficiency of chemical manufacturing processes.

One of the key areas where 1-Ethyl-4-Ethylsulfanylbenzene has found significant application is in the development of pharmaceutical intermediates. The compound's ability to act as a sulfur-containing moiety makes it an ideal precursor for various bioactive molecules. Recent research has focused on its role in the synthesis of anti-inflammatory agents and antioxidants, leveraging its unique electronic properties to enhance drug efficacy.

In addition to pharmaceutical applications, 1-Ethyl-4-Ethylsulfanylbenzene has been utilized in the field of materials science. Its sulfur-containing structure contributes to its thermal stability and mechanical properties, making it a potential candidate for advanced polymer systems. Studies have demonstrated its use in the development of high-performance polymers for electronic applications, where thermal stability is a critical factor.

The environmental impact of 1-Ethyl-4-Ethylsulfanylbenzene has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. These studies underscore the importance of sustainable practices in chemical manufacturing.

From a structural perspective, 1-Ethyl-4-Ethylsulfanylbenzene exhibits interesting electronic properties due to the conjugation between the benzene ring and the sulfur atom. This conjugation influences its reactivity in various chemical reactions, making it a valuable substrate for further functionalization. Recent advancements in computational chemistry have enabled detailed modeling of these electronic interactions, providing deeper insights into reaction mechanisms.

In conclusion, 1-Ethyl-4-Ethylsulfanylbenzene (CAS No. 22905-10-8) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its role as a precursor in pharmaceutical development and its potential in advanced polymer systems highlight its significance in modern chemical research. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound remains at the forefront of scientific innovation.